Cas no 53718-29-9 (1H-Inden-5-ol,2,3-dihydro-1,1,3,3,7-pentamethyl-)
53718-29-9 structure
Product Name:1H-Inden-5-ol,2,3-dihydro-1,1,3,3,7-pentamethyl-
CAS No:53718-29-9
MF:C14H20O
MW:204.308004379272
CID:373973
PubChem ID:104570
Update Time:2025-04-19
1H-Inden-5-ol,2,3-dihydro-1,1,3,3,7-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-5-ol,2,3-dihydro-1,1,3,3,7-pentamethyl-
- 1,1,3,3,7-pentamethyl-2H-inden-5-ol
- 1,1,3,3,7-pentamethylindan-5-ol
- 1,1,3,3,7-pentamethyl-2,3-dihydro-1H-inden-5-ol
- SCHEMBL11152989
- DTXSID60201975
- 53718-29-9
- EINECS 258-718-7
- NS00032823
-
- Inchi: 1S/C14H20O/c1-9-6-10(15)7-11-12(9)14(4,5)8-13(11,2)3/h6-7,15H,8H2,1-5H3
- InChI Key: YUORWRHMCJCLRK-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C2=C(C=1)C(C)(C)CC2(C)C
Computed Properties
- Exact Mass: 204.1515
- Monoisotopic Mass: 204.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.972
- Boiling Point: 296°Cat760mmHg
- Flash Point: 133.2°C
- Refractive Index: 1.519
- PSA: 20.23
1H-Inden-5-ol,2,3-dihydro-1,1,3,3,7-pentamethyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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